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Compound of Interest

Compound Name: 2,3-Pentanedione-d5

Cat. No.: B1474421

Disclaimer: This document provides a comprehensive safety overview based on data available
for 2,3-Pentanedione. Specific safety and toxicological data for its deuterated form, 2,3-
Pentanedione-d5, are not readily available. It is widely understood that the biological effects of
deuterated compounds are similar to their non-deuterated counterparts; however, minor
differences in metabolic rates and toxicological profiles can exist. The information herein should
be used as a primary guide, with the understanding that it pertains to the non-deuterated

compound.

This guide is intended for researchers, scientists, and professionals in drug development who
handle 2,3-Pentanedione-d5. It summarizes critical safety information, experimental data, and

handling protocols to ensure safe laboratory practices.

Chemical and Physical Properties

2,3-Pentanedione, also known as acetyl propionyl, is a yellow to green-yellow liquid with a
characteristic buttery odor.[1][2] It is a volatile alpha-diketone used as a flavoring agent.[1] The
following table summarizes its key chemical and physical properties.
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Property Value References
Chemical Formula CsHsO2 [1]
Molecular Weight 100.12 g/mol [1][3]
Appearance Yellow to green-yellow liquid [11[2]
Odor Buttery [1]
Boiling Point 110-112 °C (230-234 °F) [1][3]
Melting Point -52 °C (-62 °F) [3114]
Flash Point 19 °C (66 °F) [11[31[4]
Density 0.957 g/cm?3 [3]
Water Solubility 67 g/L [3]
Vapor Pressure 28 hPa (21 mmHg) at 20 °C 3]

(68 °F)

Vapor Density

3.45 (Air = 1)

[3]

Auto-ignition Temperature

265 °C (509 °F)

[3]

Hazard Identification and Classification

2,3-Pentanedione is classified as a hazardous substance. The primary hazards are its high

flammability and its potential to cause significant health effects upon exposure, particularly

through inhalation.[3][5][6]

GHS Hazard Statements:

H225: Highly flammable liquid and vapour.[3][6][7]
H315: Causes skin irritation.[3][6][7]
H317: May cause an allergic skin reaction.[6]

H318: Causes serious eye damage.[6]
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e H319: Causes serious eye irritation.[3][7]
o H335: May cause respiratory irritation.[3][7]

o H373: May cause damage to organs (respiratory system) through prolonged or repeated
exposure via inhalation.[6]

e H402: Harmful to aquatic life.

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the safety data sheets.[3][5][6][7][8] Key precautions include keeping the substance away from
heat and ignition sources, avoiding breathing vapors, and wearing appropriate personal
protective equipment (PPE).[3][5][6][7][8]

Toxicological Profile

While generally recognized as safe for ingestion, inhalation of 2,3-Pentanedione vapors is
associated with significant respiratory and olfactory toxicity.[1] Its toxicity profile is comparable
to that of diacetyl, a compound for which it is often substituted.[1][9]

Acute Toxicity:
e Oral LD50 (Rat): 3 g/kg[1][7]
e Dermal LD50 (Rat): 2.5 g/kg[6]

« Inhalation: Inhalation exposure in rats can cause necrotizing rhinitis, tracheitis, and
bronchitis.[1] Delayed toxicity has been observed, with respiratory epithelial injury
progressing hours after exposure.[1]

Sub-chronic Toxicity and Exposure Limits:

» Repeated inhalation exposure in rats and mice has been shown to cause inflammation,
squamous metaplasia, and hyperplasia in the respiratory tract.[1]

o The National Institute for Occupational Safety and Health (NIOSH) has established
Recommended Exposure Limits (RELs) to mitigate the risk of flavorings-related lung
disease.[1]
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e A 3-month inhalation study in rats and mice identified a no-observed-effect level (NOEL) of
12.5 ppm based on adverse respiratory tract effects.[9]

Mechanism of Toxicity: The toxicity of 2,3-Pentanedione is linked to its ability to interact with
biological molecules, leading to cellular damage.[1] Inhalation exposure can induce both
apoptosis and necrosis in the respiratory epithelium, with the activation of caspase-3 being a
key event in the apoptotic pathway.[1]

Experimental Workflow: Inhalation Toxicity Study

The following diagram illustrates a general workflow for a 3-month inhalation toxicity study;,
based on the description of studies conducted by the National Toxicology Program.[9]
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Caption: Generalized workflow for a 3-month inhalation toxicity study.
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Safety and Handling

Proper handling of 2,3-Pentanedione-d5 is crucial to minimize exposure and ensure a safe
working environment.

Engineering Controls:

o Work in a well-ventilated area, preferably in a laboratory fume hood.[3][8]

o Use explosion-proof electrical, ventilating, and lighting equipment.[5][8]

o Ensure safety showers and eyewash stations are readily accessible.[5]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[3][5][8]
o Skin Protection: Wear chemical-resistant gloves and protective clothing.[3][5][8]

» Respiratory Protection: If engineering controls are insufficient, use a full-face respirator with
appropriate cartridges.[3]

Handling and Storage:
¢ Avoid contact with skin, eyes, and inhalation of vapors.[3][8]
o Keep away from heat, sparks, open flames, and other ignition sources.[3][5][7][8]

» Store in a cool, dry, and well-ventilated place in a tightly closed container.[5][8]
Recommended storage temperature is 2-8 °C.[8]

e Ground and bond containers and receiving equipment to prevent static discharge.[5][8]

First Aid Measures

In case of exposure, follow these first aid measures and seek medical attention.[3][7]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[3][7]
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» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water
and soap.[3]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[3][7]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.[3][7]

Logical Relationship: Hazard Mitigation

The following diagram illustrates the logical relationship between hazard identification and the
implementation of control measures.

Hazard Identification
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Caption: Relationship between identified hazards and control measures.

Firefighting and Accidental Release Measures
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Firefighting:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

e Hazards from Combustion: Hazardous decomposition products formed under fire conditions
include carbon oxides.[3]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[3]
Accidental Release:

o Personal Precautions: Use personal protective equipment. Avoid breathing vapors. Ensure
adequate ventilation and remove all sources of ignition.[3][8]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[3][8]

o Containment and Cleanup: Soak up with inert absorbent material and dispose of as
hazardous waste.[3]

Conclusion

This technical guide provides essential safety information for 2,3-Pentanedione-d5, based on
the data available for its non-deuterated form. The primary hazards associated with this
compound are its high flammability and its toxicity upon inhalation, which can lead to severe
respiratory damage with prolonged exposure.[1][6] Researchers, scientists, and drug
development professionals must adhere to strict safety protocols, including the use of
appropriate engineering controls and personal protective equipment, to minimize the risks
associated with handling this compound. Adherence to the guidelines outlined in this document
will help ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of 2,3-
Pentanedione-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1474421#2-3-pentanedione-d5-safety-data-sheet-
sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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